Cas no 73434-10-3 (2,2-dimethylcyclopropan-1-amine)

• Product Name: 2,2-dimethylcyclopropan-1-amine
• CAS No: 73434-10-3
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD13368192
• CID: 2102179
• PubChem ID: 10909485
• Update Time: 2025-10-31

2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-1H-imidazo[4,5-g]quinazolin-8-amine
• 2,2-Dimethyl-cyclopropylamine
• 2,2-dimethylcyclopropan-1-amine
• 73434-10-3
• IVYCMLREPMLLEO-UHFFFAOYSA-N
• AKOS005217439
• SB38498
• EN300-52243
• 2,2-dimethylcyclopropylamine

• MDL： MFCD13368192
• Inchi： 1S/C5H11N/c1-5(2)3-4(5)6/h4H,3,6H2,1-2H3
• InChI Key： IVYCMLREPMLLEO-UHFFFAOYSA-N
• SMILES： NC1CC1(C)C

Computed Properties

• Exact Mass: 85.089149355Da
• Monoisotopic Mass: 85.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethylcyclopropan-1-amine

2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 73434-10-3, commonly referred to as 2,2-dimethylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the cyclopropane ring with two methyl groups and an amine functional group. The cyclopropane ring imparts a high degree of strain into the molecule, making it highly reactive and versatile in various chemical reactions.

Recent studies have highlighted the potential of 2,2-dimethylcyclopropan-1-amine as a building block in the synthesis of complex organic molecules. Its ability to undergo ring-opening reactions under specific conditions has made it invaluable in the development of novel materials and pharmaceutical compounds. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential applications in drug discovery.

The synthesis of 2,2-dimethylcyclopropan-1-amine typically involves the cyclopropylation of amines using transition metal catalysts. This method has been optimized in recent years to enhance yield and selectivity, making it more accessible for large-scale production. The compound's stability and reactivity make it suitable for a wide range of applications, including polymer chemistry and catalysis.

In terms of physical properties, 2,2-dimethylcyclopropan-1-amine exhibits a melting point of approximately -5°C and a boiling point around 85°C at standard pressure. Its solubility in common solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-phase reactions. The compound's electronic structure also makes it an interesting candidate for studies in computational chemistry and quantum mechanics.

One of the most exciting developments involving CAS No. 73434-10-3 is its role in the synthesis of advanced materials. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials. These applications leverage the compound's ability to undergo reversible chemical transformations under external stimuli, such as temperature or pH changes.

Moreover, 2,2-dimethylcyclopropan-1-amine has shown promise in catalytic processes. Its ability to act as a ligand in transition metal complexes has been exploited to develop more efficient catalysts for industrial applications. For example, recent studies have demonstrated its effectiveness in promoting asymmetric hydrogenation reactions, which are critical in the production of chiral pharmaceuticals.

The environmental impact of CAS No. 73434-10-3 has also been a topic of interest. Studies have shown that the compound biodegrades relatively quickly under aerobic conditions, reducing its persistence in the environment. This makes it a more sustainable choice compared to other similar compounds with longer degradation times.

In conclusion, 2,2-dimethylcyclopropan-1-amine (CAS No. 73434-10-3) is a versatile and reactive compound with a wide range of applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research, driving advancements in chemistry and materials science.